Ethyl 5-butyramido-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-(butanoylamino)-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C20H18F3N3O4S/c1-3-5-14(27)24-17-15-13(10-31-17)16(19(29)30-4-2)25-26(18(15)28)12-8-6-11(7-9-12)20(21,22)23/h6-10H,3-5H2,1-2H3,(H,24,27)
• InChI Key: XRIVBBAAZAJUTR-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=C2C(=CS1)C(=NN(C2=O)C3=CC=C(C=C3)C(F)(F)F)C(=O)OCC
• Molecular Formula: C20H18F3N3O4S
• Molecular Weight: 453.4 g/mol

Description

Ethyl 5-butyramido-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C20H18F3N3O4S and its molecular weight is 453.44. The purity is usually 95%.
BenchChem offers high-quality Ethyl 5-butyramido-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 5-butyramido-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antimicrobial Activity : The synthesis of new pyrimidine derivatives, including structures similar to Ethyl 5-butyramido-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate, has been reported with an emphasis on their antimicrobial properties. These compounds have shown potential in combating microbial infections, highlighting their importance in medicinal chemistry and pharmaceutical research (Farag et al., 2008).

• Enzymatic Activity Enhancement : Research involving pyrazolopyrimidinyl keto-esters, similar in structure to the compound , has demonstrated their capability to significantly increase the reactivity of enzymes such as cellobiase. This finding suggests potential applications in biotechnology and enzyme engineering for industrial processes (Mohamed Abd & Gawaad Awas, 2008).

• Fluorescent Properties : Certain derivatives exhibit novel fluorescent properties, making them attractive candidates for use as fluorophores in biochemical and medical imaging. This application is particularly relevant for compounds that show enhanced fluorescence intensity, offering new avenues for research in molecular biology and diagnostics (Yan‐Chao Wu et al., 2006).

• Herbicidal Activities : The synthesis of pyridazine derivatives featuring a trifluoromethylphenyl group has led to the discovery of compounds with potent herbicidal activities. These findings are crucial for the development of new agrochemicals aimed at controlling weed growth and improving crop yield (Han Xu et al., 2008).